Cas no 2680541-81-3 ((4-amino-2-methoxyphenyl)(imino)methyl-lambda6-sulfanone dihydrochloride)

• Product Name: (4-amino-2-methoxyphenyl)(imino)methyl-lambda6-sulfanone dihydrochloride
• CAS No: 2680541-81-3
• MF: C₈H₁₃ClN₂O₂S
• MW: 236.719019651413
• MDL: MFCD34183366
• CID: 5652450
• PubChem ID: 165909636
• Update Time: 2025-10-15

(4-amino-2-methoxyphenyl)(imino)methyl-lambda6-sulfanone dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-amino-2-methoxyphenyl)(imino)methyl-lambda6-sulfanone dihydrochloride

• MDL： MFCD34183366
• Inchi： 1S/C8H12N2O2S.ClH/c1-12-7-5-6(9)3-4-8(7)13(2,10)11;/h3-5,10H,9H2,1-2H3;1H
• InChI Key： YZEWAEQLKQKNJI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(N)=CC=1OC)(=O)(=N)C.Cl

Additional information on (4-amino-2-methoxyphenyl)(imino)methyl-lambda6-sulfanone dihydrochloride

Introduction to (4-amino-2-methoxyphenyl)(imino)methyl-lambda6-sulfanone dihydrochloride (CAS No. 2680541-81-3)

Chemical compounds continue to play a pivotal role in the advancement of pharmaceutical research and development. Among these, (4-amino-2-methoxyphenyl)(imino)methyl-lambda6-sulfanone dihydrochloride, with the CAS number 2680541-81-3, has emerged as a compound of significant interest. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in various biochemical and pharmaceutical contexts.

The molecular formula of this compound can be described as a complex arrangement of atoms, including nitrogen, oxygen, and sulfur, which contribute to its unique chemical properties. The presence of an imino group and a sulfanone moiety in its structure suggests a high degree of reactivity and versatility, making it a candidate for further exploration in drug design and synthesis.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, often leveraging small molecules to modulate biological pathways. (4-amino-2-methoxyphenyl)(imino)methyl-lambda6-sulfanone dihydrochloride stands out due to its structural features that may facilitate interactions with biological targets. Specifically, the 4-amino-2-methoxyphenyl moiety could serve as a binding site for enzymes or receptors involved in critical metabolic processes.

One of the most promising areas of research involving this compound is its potential role in oncology. Studies have begun to explore how such molecules might interfere with cancer cell proliferation by inhibiting key enzymes or disrupting signaling pathways. The sulfanone component, known for its ability to interact with thiol groups in proteins, could be particularly useful in this regard. Early preclinical studies have shown that derivatives of sulfanone have demonstrated anti-proliferative effects on various cancer cell lines.

Furthermore, the dihydrochloride salt form of this compound enhances its solubility and bioavailability, which are critical factors in drug formulation. Improved solubility often translates to better absorption and distribution within the body, thereby increasing the compound's therapeutic efficacy. This aspect makes (4-amino-2-methoxyphenyl)(imino)methyl-lambda6-sulfanone dihydrochloride an attractive candidate for further development into a viable drug candidate.

Recent advancements in computational chemistry have also contributed to the understanding of this compound's behavior. Molecular modeling techniques allow researchers to predict how it might interact with biological targets at the atomic level. These simulations have been instrumental in guiding synthetic modifications aimed at optimizing its pharmacological properties. For instance, tweaking the electronic distribution around the imino group could enhance binding affinity or selectivity for specific targets.

The synthesis of (4-amino-2-methoxyphenyl)(imino)methyl-lambda6-sulfanone dihydrochloride involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies has enabled researchers to overcome some of the challenges associated with constructing complex molecular architectures. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming key bonds within the molecule.

As interest in this compound grows, so does the need for comprehensive characterization studies. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its structure and purity. These data are essential for understanding how the compound behaves under different conditions and for ensuring consistency across batches produced during clinical trials.

The potential applications of (4-amino-2-methoxyphenyl)(imino)methyl-lambda6-sulfanone dihydrochloride extend beyond oncology. Researchers are also investigating its potential use in treating inflammatory diseases and neurological disorders. The ability of sulfanone derivatives to modulate inflammatory pathways suggests that this compound might have therapeutic benefits in conditions such as rheumatoid arthritis or neuroinflammation.

In conclusion, (4-amino-2-methoxyphenyl)(imino)methyl-lambda6-sulfanone dihydrochloride represents a fascinating area of research with significant implications for pharmaceutical development. Its unique molecular structure, coupled with promising preclinical data, positions it as a compound worthy of further investigation. As scientific understanding continues to evolve, it is likely that new applications and therapeutic uses will emerge, further solidifying its importance in the field.